N-(4-methyl-2-(N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-methyl-2-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methylsulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C17H19N5O4S/c1-11-6-7-13(19-12(2)23)15(9-11)27(24,25)18-10-16-20-17(21-26-16)14-5-4-8-22(14)3/h4-9,18H,10H2,1-3H3,(H,19,23)
• InChI Key: IKEHZHWTFWJKIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C)S(=O)(=O)NCC2=NC(=NO2)C3=CC=CN3C
• Molecular Formula: C17H19N5O4S
• Molecular Weight: 389.4 g/mol

Description

N-(4-methyl-2-(N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H19N5O4S and its molecular weight is 389.43. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Potential

Research on 1,3,4-oxadiazole and pyrazole novel derivatives, including compounds structurally related to the specified chemical, has demonstrated potential in various pharmacological areas. These compounds have been investigated for their binding and inhibitory effects against targets like epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX). They exhibit toxicity, tumor inhibition, free radical scavenging, analgesic, and anti-inflammatory potential (M. Faheem, 2018).

Antimicrobial Applications

Studies have also focused on the synthesis of new heterocyclic compounds incorporating sulfamoyl moieties, which are structurally similar to the specified chemical. These compounds are evaluated for their in vitro antibacterial and antifungal activities, showing promising results as potential antimicrobial agents (E. Darwish et al., 2014).

Antitumor Activities

In the realm of antitumor research, novel derivatives containing a pyrazole moiety, structurally akin to the specified chemical, have been synthesized and evaluated. One compound was found to be more effective than the reference drug, doxorubicin, indicating significant potential for antitumor activity (S. Alqasoumi et al., 2009).

Coordination Complexes and Antioxidant Activity

Research involving pyrazole-acetamide derivatives similar to the chemical of interest has led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity and demonstrate the effect of hydrogen bonding on the self-assembly process (K. Chkirate et al., 2019).